Cas no 2171243-07-3 ((3R)-3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid)

• Product Name: (3R)-3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid
• CAS No: 2171243-07-3
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5900532
• PubChem ID: 165568541
• Update Time: 2025-07-14

(3R)-3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid
• EN300-1568206
• 2171243-07-3
• (3R)-3-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid

• Inchi： 1S/C24H28N2O6/c1-14(12-21(27)28)25-23(29)22(15(2)31-3)26-24(30)32-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20,22H,12-13H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t14-,15-,22+/m1/s1
• InChI Key： HDACZWYZFILWQR-HLFMIMNKSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C)CC(=O)O)=O)[C@@H](C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid

Research Briefing on (3R)-3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid (CAS: 2171243-07-3)

The compound (3R)-3-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid (CAS: 2171243-07-3) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in peptide synthesis and drug development. This Fmoc-protected amino acid derivative serves as a crucial building block in solid-phase peptide synthesis (SPPS), particularly for introducing specific stereochemical configurations and functional groups into peptide chains.

Recent studies have focused on optimizing the synthesis and purification processes for this compound to improve yield and purity. A 2023 publication in the Journal of Peptide Science demonstrated an improved synthetic route with 85% yield and >98% purity, addressing previous challenges with diastereomeric separation. The researchers employed advanced chromatographic techniques including preparative HPLC with chiral stationary phases to achieve this breakthrough.

In pharmacological applications, this compound has shown promise as a precursor for novel peptide-based therapeutics. A collaborative study between academic and industry researchers (Nature Chemical Biology, 2024) utilized this building block to develop constrained peptides with enhanced metabolic stability. The methoxy group at the β-position was found to significantly influence the peptide's conformational stability while maintaining biological activity.

The structural features of 2171243-07-3, particularly its (2S,3R) configuration and methoxy substitution, have been investigated for their role in modulating peptide-receptor interactions. Molecular dynamics simulations published in ACS Chemical Biology (2023) revealed that these structural elements contribute to unique hydrogen bonding patterns and torsional constraints that can be exploited for rational drug design.

Current challenges in working with this compound include its relatively high cost of production and the need for specialized handling due to its sensitivity to moisture. However, ongoing research into continuous flow synthesis methods (reported in Organic Process Research & Development, 2024) suggests potential solutions to these limitations, with preliminary results showing 30% reduction in production costs.

Future research directions include exploring its application in the synthesis of peptidomimetics and as a scaffold for targeted drug delivery systems. The compound's unique stereochemistry and functional group arrangement make it particularly suitable for developing conformationally constrained peptides with improved pharmacokinetic properties.